2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol

• IUPAC Name: 2-[(2-methyl-[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol
• InChI: InChI=1S/C13H13N3O2/c1-8-15-11-9-4-2-3-5-10(9)18-12(11)13(16-8)14-6-7-17/h2-5,17H,6-7H2,1H3,(H,14,15,16)
• InChI Key: GQUASOQRAVSESY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)NCCO)OC3=CC=CC=C32
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol, also known as MBPE, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MBPE is a heterocyclic compound that belongs to the class of benzofuro[3,2-d]pyrimidines. It is a synthetic compound that can be prepared by following a specific synthesis method, which will be discussed in The purpose of this paper is to provide an overview of the synthesis method of MBPE, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol is not fully understood, but it is believed to act through multiple pathways. In cancer research, 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has been found to inhibit the activity of enzymes involved in cancer cell growth and induce apoptosis by activating caspase enzymes. In inflammation research, 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has been found to inhibit the production of pro-inflammatory cytokines and chemokines. In neurodegenerative disease research, 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has been found to protect neurons from oxidative stress and reduce inflammation in the brain.
Biochemical and Physiological Effects:
2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has been found to have various biochemical and physiological effects, depending on the research field. In cancer research, 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has been found to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has been found to reduce inflammation and oxidative stress. In neurodegenerative disease research, 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has been found to protect neurons from oxidative stress and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol in lab experiments is its potential therapeutic applications in various research fields. Another advantage is its synthetic nature, which allows for easy preparation and modification. However, a limitation of using 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol in lab experiments is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol research. In cancer research, further studies can be conducted to determine the specific mechanisms of action of 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol and its potential use in combination with other anticancer drugs. In inflammation research, further studies can be conducted to determine the optimal dosage and duration of 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol treatment in treating inflammatory diseases. In neurodegenerative disease research, further studies can be conducted to determine the long-term effects of 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol treatment and its potential use in combination with other neuroprotective drugs.
Conclusion:
In conclusion, 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has shown promising results in various research fields, and further studies are needed to determine its full potential as a therapeutic agent.

Scientific Research Applications

2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has been found to have potential therapeutic applications in various scientific research fields, such as cancer, inflammation, and neurodegenerative diseases. In cancer research, 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Inflammation research has also shown that 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has anti-inflammatory properties, which can be useful in treating inflammatory diseases. In neurodegenerative disease research, 2-[(2-methyl[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]ethanol has been found to have neuroprotective effects and can potentially be used in treating diseases such as Alzheimer's and Parkinson's.